molecular formula C13H16ClN B8490356 1-(5-Chloropentyl)-1H-indole CAS No. 61205-55-8

1-(5-Chloropentyl)-1H-indole

Cat. No.: B8490356
CAS No.: 61205-55-8
M. Wt: 221.72 g/mol
InChI Key: HKMYTNVURQUCSZ-UHFFFAOYSA-N
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Description

1-(5-Chloropentyl)-1H-indole is a useful research compound. Its molecular formula is C13H16ClN and its molecular weight is 221.72 g/mol. The purity is usually 95%.
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Properties

CAS No.

61205-55-8

Molecular Formula

C13H16ClN

Molecular Weight

221.72 g/mol

IUPAC Name

1-(5-chloropentyl)indole

InChI

InChI=1S/C13H16ClN/c14-9-4-1-5-10-15-11-8-12-6-2-3-7-13(12)15/h2-3,6-8,11H,1,4-5,9-10H2

InChI Key

HKMYTNVURQUCSZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CN2CCCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to the procedure used for the synthesis of 1-(6-chlorohexyl)-1H-indole, 1-H-indole (0.585 g, 5.00 mmol) and 1-bromo-5-chloropentane (0.928 g, 5.00 mmol) gave the desired product (0.890 g, 80%). 1H NMR (CDCl3) δ 7.76–7.51 (m, 1H), 7.44–6.96 (m, 4H), 6.60–6.38 (m, 1H), 4.11 (t, 2H, J=6.8 Hz), 3.47 (t, 2H, J=6.4 Hz), 1.97–1.79 (m, 2H), 1.79–1.61 (m, 2H), 1.58–1.32 (m, 2H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.585 g
Type
reactant
Reaction Step One
Quantity
0.928 g
Type
reactant
Reaction Step One
Yield
80%

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